Cas no 1039821-32-3 ((4-bromothiophen-2-yl)methyl(hexyl)amine)

• Product Name: (4-bromothiophen-2-yl)methyl(hexyl)amine
• CAS No: 1039821-32-3
• MF: C₁₁H₁₈BrNS
• MW: 276.236320972443
• CID: 5230196
• PubChem ID: 28833165
• Update Time: 2026-03-07

(4-bromothiophen-2-yl)methyl(hexyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 4-bromo-N-hexyl-
• (4-bromothiophen-2-yl)methyl(hexyl)amine

• Inchi： 1S/C11H18BrNS/c1-2-3-4-5-6-13-8-11-7-10(12)9-14-11/h7,9,13H,2-6,8H2,1H3
• InChI Key： SSELZSRBTQLKPP-UHFFFAOYSA-N
• SMILES： C1(CNCCCCCC)SC=C(Br)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-bromothiophen-2-yl)methyl(hexyl)amine

Comprehensive Overview of (4-bromothiophen-2-yl)methyl(hexyl)amine (CAS No. 1039821-32-3)

(4-bromothiophen-2-yl)methyl(hexyl)amine (CAS No. 1039821-32-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, featuring a thiophene ring substituted with a bromine atom and an amine functional group, offers unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery, polymer synthesis, and specialty chemical formulations.

The molecular structure of (4-bromothiophen-2-yl)methyl(hexyl)amine combines a bromothiophene core with a hexylamine side chain, providing a balance of lipophilicity and reactivity. This structural feature is particularly relevant in the context of current trends in small molecule drug development, where researchers seek compounds with optimized pharmacokinetic properties. The presence of the bromine atom makes this compound a versatile intermediate for further functionalization through cross-coupling reactions, which are fundamental in modern pharmaceutical synthesis.

In the field of material science, (4-bromothiophen-2-yl)methyl(hexyl)amine has shown promise as a building block for conductive polymers and organic semiconductors. The growing demand for organic electronic materials in flexible displays and solar cells has driven research into thiophene derivatives like this compound. Its ability to participate in polymerization reactions while maintaining electronic properties makes it particularly interesting for developing next-generation optoelectronic devices.

The synthesis of (4-bromothiophen-2-yl)methyl(hexyl)amine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Current research focuses on developing more efficient synthetic routes, particularly those that align with green chemistry principles and atom economy. These efforts respond to the increasing industry demand for sustainable chemical production methods.

Analytical characterization of 1039821-32-3 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for quality control in research and industrial applications, especially when the compound is used as a pharmaceutical intermediate. The development of robust analytical methods for this compound reflects broader trends in chemical quality assurance and regulatory compliance.

From a commercial perspective, (4-bromothiophen-2-yl)methyl(hexyl)amine occupies a niche but growing market segment. Suppliers and manufacturers are responding to increased demand from pharmaceutical and material science research sectors. The compound's pricing and availability are influenced by factors such as raw material costs, synthetic complexity, and market demand, making it a subject of interest for chemical procurement specialists.

Storage and handling of 1039821-32-3 require standard laboratory precautions for organic compounds. Proper conditions include protection from moisture and extreme temperatures, with recommendations typically provided in the material safety data sheet (MSDS). These handling protocols align with general laboratory safety standards and chemical management practices.

Future research directions for (4-bromothiophen-2-yl)methyl(hexyl)amine may explore its potential in emerging areas such as bioconjugation chemistry or as a ligand in catalytic systems. The compound's structural features suggest possible applications in targeted drug delivery systems or as a component in functional materials with stimuli-responsive properties.

In conclusion, (4-bromothiophen-2-yl)methyl(hexyl)amine (CAS No. 1039821-32-3) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of structural features and chemical reactivity positions it as a valuable tool for researchers working at the intersection of organic chemistry, materials science, and pharmaceutical development. As scientific understanding of this compound grows, so too will its potential applications in addressing contemporary challenges in these fields.